Cas no 74131-06-9 ((E)-5-(2-Carboxyvinyl)-2’-deoxyuridine)

• Product Name: (E)-5-(2-Carboxyvinyl)-2’-deoxyuridine
• CAS No: 74131-06-9
• MF: C₁₂H₁₄N₂O₇
• MW: 298.248763561249
• CID: 562931
• PubChem ID: 10125531
• Update Time: 2025-04-19

(E)-5-(2-Carboxyvinyl)-2’-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[1-(2-deoxy-b-D-erythro-pentofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl]-,(2E)- (9CI)
• (E)-5-(2-CARBOXYVINYL)-2'-DEOXYURIDINE
• E-5-(2-CARBOXYVINYL)-2'-DEOXYURIDINE
• 5-carboxyvinyldeoxyuridine
• 74131-06-9
• SCHEMBL535680
• SCHEMBL887786
• (2E)-3-{1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl}prop-2-enoic acid
• (E)-3-(1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acrylic acid
• YWQZUENVQOQEHJ-PIXDULNESA-N
• (E)-3-[1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]prop-2-enoic acid
• (E)-3-(1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acrylicacid
• AKOS015856199
• (E)-5-(2-Carboxyvinyl)-2-deoxyuridine
• (E)-5-(2-Carboxyvinyl)-2’-deoxyuridine

• Inchi： 1S/C12H14N2O7/c15-5-8-7(16)3-9(21-8)14-4-6(1-2-10(17)18)11(19)13-12(14)20/h1-2,4,7-9,15-16H,3,5H2,(H,17,18)(H,13,19,20)/b2-1+/t7-,8+,9+/m0/s1
• InChI Key： YWQZUENVQOQEHJ-PIXDULNESA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(/C=C/C(=O)O)=C1)=O)=O)O

Computed Properties

• Exact Mass: 298.08000
• Monoisotopic Mass: 298.08010079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.682
• Melting Point: 272.22 (Mean or Weighted MP)
• Boiling Point: (deg C): 627.63 (Adapted Stein & Brown method)
• PSA: 141.85000
• LogP: -1.72490

(E)-5-(2-Carboxyvinyl)-2’-deoxyuridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides